Cas no 119036-18-9 (Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI))

Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI) structure
119036-18-9 structure
Product Name:Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI)
CAS No:119036-18-9
MF:C12H5Cl5O2
MW:358.431898832321
CID:195709
PubChem ID:135405
Update Time:2025-04-19

Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI)
    • 2,2',4,4',5-pentachlorodiphenyl ether
    • 3,4-dichloro-2-(2,4,5-trichlorophenoxy)phenol
    • Dichloro(2,4,5-trichlorophenoxy)phenol
    • PCDE
    • Phenol, dichloro(2,4,5-trichlorophenoxy)-
    • 119036-18-9
    • DTXSID60922855
    • Inchi: 1S/C12H5Cl5O2/c13-5-1-2-9(18)12(11(5)17)19-10-4-7(15)6(14)3-8(10)16/h1-4,18H
    • InChI Key: YZZVJTZVYYIQCB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1OC1C=C(C(=CC=1Cl)Cl)Cl)O)Cl

Computed Properties

  • Exact Mass: 355.87345
  • Monoisotopic Mass: 355.873
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.642
  • Boiling Point: 384.6°Cat760mmHg
  • Flash Point: 186.4°C
  • Refractive Index: 1.644
  • PSA: 29.46
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